Cas no 151-21-3 (Sodium dodecyl sulfate)

• Product Name: Sodium dodecyl sulfate
• CAS No: 151-21-3
• MF: C₁₂H₂₅NaO₄S
• MW: 288.379274129868
• MDL: MFCD00036175
• CID: 36603
• PubChem ID: 3423265
• Update Time: 2025-07-23

Sodium dodecyl sulfate Chemical and Physical Properties

Names and Identifiers

• IPC-SDS
• 1-DODECYLSODIUMSULFONATE
• 1-DODECYLSULPHATE, SODIUM SALT
• DODECYL HYDROGEN SULFATE SODIUM SALT
• DODECYL SODIUM SULFATE
• DODECYLSULFATE NA-SALT
• DODECYL SULFATE SODIUM
• DODECYL SULFATE SODIUM SALT
• DODECYLSULFURIC ACID SODIUM SALT
• LAURYL SODIUM SULFATE
• LAURYL SULFATE NA-SALT
• LAURYL SULFATE, SODIUM
• LAURYL SULFATE SODIUM SALT
• LAURYLSULFURIC ACID SODIUM SALT
• NAXOLATE AS-L30
• NAXOLATE AS-LC30
• NAXOLATE AS-LG95
• NAXOLATE AS-LN90
• N-DODECYL SODIUM SULFATE
• N-DODECYL SULFATE SODIUM SALT
• Sodium dodecyl sulfate (SDS)
• Sodium n-dodecyl sulfate
• SDS
• Sodium Dodecyl Sulfate [for Electrophoresis]
• Sodium Dodecyl Sulfate [Reagent for Ion-Pair Chromatography]
• K12
• K-12 lipopolysaccharide
• Sodium dodecyl sulfate
• SODIUM DODECYL SULFATE, (SDS) USP GRADE
• Sodium dodecyl sulphate solution
• Sodium lauryl sulfate
• Sodium Dodecyl Sulfate standard solution
• AOS
• Dodecyl sodium sulfate,Dodecyl sulfate sodium salt,Lauryl sulfate sodium salt
• Dodecyl sulfate sodium salt,DNAse,RNAse and Protease free
• K-12
• SDS.ULTRAPURE
• Sodium Dodecyl Sulfate (JIS K 3363-1990)[for Biodegradability of Synthetic Detergent]
• Sulfuric acid monododecyl ester sodium salt
• S12
• sls
• waqe
• SLES
• dreft
• emalo
• irium
• emal10
• sewjlsn
• Sodium lauryl sulphate
• Sodium dodecylsulfate
• Neutrazyme
• Sodium dodecyl sulphate
• Gardinol
• Anticerumen
• Duponol
• Duponal
• Stepanol methyl
• Solsol needles
• Duponol methyl
• Aquarex methyl
• Stepanol waq
• Stepanol wac
• Duponol waqa
• Richonol af
• Perlandrol L
• Perlankrol L
• Duponol qx
• Sipex sb
• Stepanol me dry
• Standapol wa-ac
• Sipex sd
• Richonol C
• Duponol Me
• Richonol A
• Sintapon L
• Stepanol ME
• Standapol W
• SDS dust-free Granules
• SDS Solution
• RNase-free SDS Solution
• Sodium n-dodecyl sulfate,99%
• Sodium Lauryl Sulfate NF
• SODIUM LAURILSULFATE [EP MONOGRAPH]
• Standapol WAQ
• Sipon LSB
• NSC-402488
• DB00815
• Standapol was 100
• CS-0182093
• Emal 10
• Sinnopon LS 100
• Cycloryl 21
• Odoripon Al 95
• Sipon LS 100
• CS-B1770
• S-4600
• 1334-67-4
• Maprofix WAC-LA
• Lauyl sodium sulfate
• Monogen Y 100
• Maprofix LK
• DB-188912
• Conco Sulfate WAS
• Detergent 66
• Sodium dedecyl sulfate
• Caswell No. 779
• SODIUM LAURYL SULFATE [USP-RS]
• 1ST002093-1000W
• CHEBI:8984
• Aquarex ME
• Avirol 118 conc
• Duponol C
• SCHEMBL1102
• SODIUM LAURILSULFATE [MART.]
• Dodecyl sulfate, sodium salt
• UNII-368GB5141J
• Standapol 112 conc
• Duponol WAQ
• Monagen Y 100
• Duponol WAQM
• Sodium laurilsulfate
• Dehydrag sulfate gl emulsion
• HY-Y0316B
• NCGC00091020-03
• EMAL O
• Conco Sulfate WAG
• Sodium lauryl sulfate, synthetic
• EC 205-788-1
• CHEMBL23393
• Standapol waq special
• Texapon K 1296
• Rhodapon UB
• SODIUM LAURYL SULFATE [HSDB]
• AKOS015897278
• Dodecyl sodium sulfate, Dodecyl sulfate sodium salt, Lauryl sulfate sodium salt, SDS, Sodium lauryl sulfate
• Duponol WA dry
• Sterling WAQ-CH
• Cycloryl 31
• Duponol WA
• AKOS025147308
• EINECS 205-788-1
• SODIUM LAURILSULFATE [EP IMPURITY]
• Stepanol ME Dry AW
• E487
• NCGC00091020-02
• HY-Y0316
• sodiumdodecylsulfate
• sodium monododecyl sulphate
• Stepanol WA-100
• Tox21_300149
• Sodium Laurylsulfate
• Tox21_201614
• Conco Sulfate WAN
• Sipex SP
• Orvus WA Paste
• SODIUM LAURYL SULFATE [II]
• BDBM50530482
• Conco sulfate WN
• Sodium lauryl sulfate ether
• Finasol osr2
• Quolac EX-UB
• Natrium laurylsulfuricum
• Stepanol WA
• S-4601
• NCGC00091020-01
• Sulfuric acid monododecyl ester sodium salt (1:1)
• Empicol LPZ
• Sipex UB
• Dupanol WAQ
• Monododecyl sodium sulfate
• Emulsifier no. 104
• Duponol QC
• Duponol WAQE
• Sodium lauryl sulfate 30%
• Sodium lauryl sulfate (JP17/NF)
• Stepanol methyl dry aw
• EN300-103513
• Empicol LX 28
• Stepanol T 28
• Lauryl sulfatesodium salt
• Sterling wa paste
• Sodium Laurylsulfate; Sodium laurilsulfate; Sodium dodecyl sulfate
• 368GB5141J
• Sodium lauryl sulfate [JAN:NF]
• Duponal WAQE
• Ultra pure, inverted exclamation markY99.0% (GC)
• Sodium dodecylsulfate;Sodium lauryl sulphate;Dodecyl sodium sulfate
• Empicol
• Sodium monolauryl sulfate
• Stepanol WA Paste
• Maprofix NEU
• NCGC00254225-01
• D1403
• Hexamol SLS
• Sipon LS
• 12765-21-8
• Steinapol NLS 90
• sodiumlauryl sulfate
• D01045
• Carsonol SLS
• SODIUM LAURYL SULFATE [JAN]
• Conco sulfate WA-1245
• Natriumlaurylsulfat
• Maprofix 563
• NS00077200
• Cycloryl 580
• Incronol SLS
• Perklankrol ESD 60
• EPA Pesticide Chemical Code 079011
• Sodium dodecyl sulfate Solution in Water , 1000mug/mL
• Sipex OP
• Sodiumlauryl ether sulfate
• Akyposal SDS
• SODIUM LAURYL SULFATE [WHO-DD]
• Rewopol NLS 30
• Melanol CL
• Q422241
• Dehydag sulfate GL emulsion
• sodium dodecylsulphate
• Berol 452
• Avirol 101
• NCGC00274082-01
• Carsonol SLS Special
• Sipon WD
• F16341
• Dodecyl alcohol, hydrogen sulfate, sodium salt
• NCI-C50191
• Nikkol SLS
• NALS
• Laurylsiran sodny
• NSC 402488
• Lauryl sulfate, sodium salt
• AS-14730
• Sodium lauryl sulfate, dental grade
• Carsonol SLS Paste B
• AI3-00356
• BCP30594
• CAS-151-21-3
• Sodium dodecyl sulfate, 99%
• SDS (20% Solution)
• Sodium lauryl sulfate, SDS
• SODIUM LAURYL SULFATE [FCC]
• Tox21_111059
• S0588
• F0001-0539
• Z1365432828
• Sipon PD
• DTXSID1026031
• Sodium dodecyl sulfate, ACS reagent grade
• Cycloryl 585N
• CP 75424
• 151-21-3
• Texapon k 12 p
• DTXCID906031
• NCGC00259163-01
• SODIUM LAURYL SULFATE [MI]
• Melanol CL 30
• Maprobix NEU
• Finasol osr(sub 2)
• sodium;dodecyl sulfate
• MFCD00036175
• Lauryl sulfate sodium
• P and G Emulsifier 104
• HSDB 1315
• n-Dodecyl sulfate sodium
• Sodium monododecyl sulfate
• Sinnopon LS 95
• Empicol LS 30
• Tox21_111059_1
• CCRIS 6272
• Emersal 6400
• Maprofix WAC
• Jordanol SL-300
• Laurylsiran sodny [Czech]
• Conco sulfate WA-1200
• SODIUM LAURYL SULFATE [VANDF]
• Dehydag sulphate GL emulsion
• Montopol La Paste
• I0352
• Conco sulfate WA
• Sodium dodecyl sulfate for Electrophoresis, inverted exclamation markY98.5%
• Sodium n-dodecyl sulfate, 98%, for electrophoresis
• 12738-53-3
• Conco Sulfate WA1200
• Sodium lauryl sulphic acid
• Conco Sulfate WA1245
• Quolac EXUB
• Stepanol WA100
• Jordanol SL300
• Sodium lauryl sulfic acid
• 205-788-1
• SODIUM LAURILSULFATE (EP MONOGRAPH)
• Maprofix WACLA
• Texapon zhc
• Sensible
• SDS;Sodium laurylsulfate;Sodium lauryl sulphate
• Dodecyl Sulfate, Sodium
• Sulfate, Sodium Lauryl
• Sulfate, Sodium Dodecyl
• nDodecyl sulfate sodium
• Sodium ndodecyl sulfate
• Sodium dodecyl sulfate, crystalline
• Standapol WAAC
• SODIUM LAURYL SULFATE [INCI]
• MSK002093-1000W
• SODIUM LAURILSULFATE (MART.)
• SODIUM LAURYL SULFATE (II)
• SODIUM LAURYL SULFATE (USP-RS)
• Genapol LSS
• Sterling WAQCH
• SODIUM LAURILSULFATE (EP IMPURITY)
• 616-937-9
• FS59780
• Sodium dodecyl sulfate Solution in Water, 1000ug/mL
• FS15952
• Bamboo Salt 160g
• Monosodium monododecyl sulfate
• 603-752-3
• Lanette WaxS
• 8012-56-4

• MDL： MFCD00036175
• Inchi： 1S/C12H26O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);/q;+1/p-1
• InChI Key： DBMJMQXJHONAFJ-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCCCCCCCCCCCC.[Na+]
• BRN： 3599286

Computed Properties

• Exact Mass: 288.13700
• Monoisotopic Mass: 288.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.8

Experimental Properties

• Color/Form: It is a white to yellowish powder. It has a slight special smell.
• Density: 1.01 g/mL at 20 °C
• Melting Point: 204-207 °C (lit.)
• Boiling Point: >2280°C
• Flash Point: Fahrenheit: 338 ° f
  Celsius: 170 ° c
  
• PH: 6-9 (10g/l, H2O, 20℃)
• Solubility: H2O: 0.1 M, clear to nearly clear, colorless to slightly yellow
• Water Partition Coefficient: ca. 150 g/L (20 ºC)
• PSA: 74.81000
• LogP: 4.46490
• FEMA: 2385
• Merck: 8636
• Color/Form: 10% in H2O
• Sensitiveness: Easily hygroscopic
• Solubility: It is easily soluble in water, slightly soluble in ethanol, and almost insoluble in chloroform, ether and light petroleum. It is stable to acid, alkali and hard water.

Sodium dodecyl sulfate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H228,H302,H311,H315,H319,H335
• Warning Statement： P210,P261,P280,P305+P351+P338,P312
• Hazardous Material transportation number：UN 2926
• WGK Germany：2
• Hazard Category Code： 11-21/22-37/38-41
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：3
• RTECS：WT1050000
• Hazardous Material Identification：
• Safety Term：S26-S36/37-S36/37/39
• Risk Phrases：R11; R22; R36/38
• HazardClass：4.1
• PackingGroup：II
• Toxicity：LD50 orally in rats: 1288 mg/kg (Walker)
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters
• Other Chemical additives Functional Additives

Additional information on Sodium dodecyl sulfate

Sodium Dodecyl Sulfate (151-21-3) in Drug Delivery Systems: Enhancing Solubility and Bioavailability

In the realm of pharmaceutical research, Sodium Dodecyl Sulfate (SDS, CAS 151-21-3) has emerged as a critical excipient for improving drug delivery efficiency. As an anionic surfactant, SDS is widely utilized to enhance the solubility of poorly water-soluble drugs, a persistent challenge in drug formulation. Studies highlight its role in micelle formation, which encapsulates hydrophobic active pharmaceutical ingredients (APIs), thereby increasing their bioavailability. For instance, SDS-based formulations have shown promise in delivering anticancer agents like paclitaxel, reducing systemic toxicity while improving therapeutic outcomes. Researchers are also exploring SDS in nanoparticle-based delivery systems, where its amphiphilic properties stabilize lipid bilayers. However, concerns about membrane irritation at high concentrations necessitate precise optimization in clinical applications.

151-21-3 Sodium Dodecyl Sulfate in Protein Electrophoresis: A Gold Standard for Biomolecular Analysis

The application of SDS (151-21-3) in SDS-PAGE (Polyacrylamide Gel Electrophoresis) remains indispensable for protein separation and characterization. By binding uniformly to proteins, SDS imparts a negative charge proportional to molecular weight, enabling precise separation by size. This technique is pivotal in biopharmaceutical quality control, such as analyzing monoclonal antibodies or vaccine purity. Recent advancements integrate SDS-PAGE with mass spectrometry for proteomic studies, aiding in biomarker discovery for diseases like Alzheimer’s. Despite its ubiquity, alternatives like cationic surfactants are being investigated to reduce environmental impact. Nonetheless, SDS’s cost-effectiveness and reliability sustain its dominance in laboratories worldwide.

Sodium Dodecyl Sulfate (CAS 151-21-3): Safety and Regulatory Compliance in Pharma

With growing scrutiny on excipient safety, the use of SDS (151-21-3) in pharmaceuticals demands rigorous toxicological evaluation. Regulatory bodies like the FDA and EMA mandate strict limits on SDS concentrations in oral and injectable formulations due to potential mucosal irritation. Recent studies focus on derivative compounds (e.g., sodium lauryl sarcosinate) to mitigate side effects while retaining efficacy. In biologic formulations, SDS’s role as a stabilizer in lyophilized proteins requires balancing denaturation risks. Industry trends emphasize green chemistry alternatives, yet SDS remains prevalent owing to its unmatched performance in protein solubilization and denaturation protocols.

151-21-3 and Sodium Dodecyl Sulfate in Antiviral Research: Disrupting Viral Envelopes

The COVID-19 pandemic underscored the potential of SDS (151-21-3) in antiviral surface disinfectants and vaccine development. Its ability to disrupt lipid envelopes of viruses like SARS-CoV-2 has spurred research into SDS-containing nasal sprays and wipes. In vaccine production, SDS aids in viral inactivation while preserving antigenicity—a critical step for inactivated vaccines. However, challenges persist in optimizing concentrations to avoid host cell toxicity. Emerging studies explore SDS-functionalized nanomaterials for targeted antiviral drug delivery, highlighting its versatility beyond traditional applications.

Future Trends: Sodium Dodecyl Sulfate (151-21-3) in Personalized Medicine

As personalized medicine gains traction, SDS (151-21-3) is being tailored for patient-specific formulations. Its role in 3D-printed pharmaceuticals enables precise dosing of hydrophobic drugs, while combinatorial approaches with cyclodextrins enhance compatibility. Innovations like SDS-coated microfluidic chips facilitate rapid diagnostic assays. With AI-driven formulation design, SDS’s properties are being optimized for rare disease therapies, aligning with the FDA’s orphan drug initiatives. The convergence of nanotechnology and surfactant science positions SDS as a cornerstone in next-generation therapeutics.